![molecular formula C8H12N2O B1501931 2-(6-Methoxypyridin-3-YL)ethanamine CAS No. 154403-89-1](/img/structure/B1501931.png)
2-(6-Methoxypyridin-3-YL)ethanamine
Overview
Description
“2-(6-Methoxypyridin-3-YL)ethanamine” is a chemical compound with the molecular formula C8H12N2O . It has an average mass of 152.194 Da and a monoisotopic mass of 152.094955 Da . The compound is also known by other names such as “2-(6-Methoxy-3-pyridinyl)ethanamin” in German, “2-(6-Méthoxy-3-pyridinyl)éthanamine” in French, and "3-Pyridineethanamine, 6-methoxy-" .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyridine ring with a methoxy group at the 6-position and an ethanamine group at the 2-position . The compound has three freely rotating bonds, three hydrogen bond acceptors, and two hydrogen bond donors .Physical And Chemical Properties Analysis
“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 254.5±25.0 °C at 760 mmHg, and a flash point of 107.7±23.2 °C . Its refractive index is 1.528, and it has a molar refractivity of 44.1±0.3 cm3 . The compound has a polar surface area of 48 Å2 and a molar volume of 143.2±3.0 cm3 .Scientific Research Applications
DFT Calculations and Molecular Docking
- Application: A study on Schiff bases derived from 2-(2-methoxyphenoxy)ethanamine highlighted their potential as Covid-19 inhibitors through DFT calculations, molecular docking, in vitro antimicrobial, and antidiabetic studies. These compounds showed inhibitory activities against bacterial growth and α-amylase, suggesting their potential in developing antiviral medications against SARS-CoV-2 (S. G, D. K, S. P, B. N, 2023).
Catalysis and Ligand Design
- Application: Research into (imino)pyridine ligands, including those related to 2-(6-Methoxypyridin-3-yl)ethanamine, has demonstrated their utility in developing palladium complexes as selective catalysts for ethylene dimerization. This involves synthesizing various complexes and evaluating their catalytic activities, highlighting the role of these compounds in advanced catalytic processes (George S. Nyamato, S. Ojwach, M. Akerman, 2015).
Molecular Recognition and Structural Analysis
- Application: A twisted hexaporphyrin complex study involving compounds similar to this compound explored molecular recognition with high specificity. This research provides insights into the specific rigid structures and interactions in molecular systems, contributing to the understanding of complex molecular recognition processes (H. Kitagishi, Akiharu Satake, Y. Kobuke, 2004).
Environmental and Health Impact
- Application: Although directly related studies on "this compound" specifically excluding drug use, dosage, and side effects are limited, research on similar compounds reveals their environmental persistence and potential health impacts. For instance, the reductive dechlorination study of Methoxychlor and DDT by human intestinal bacterium Eubacterium limosum underlines the metabolic pathways these compounds might undergo in the human body, indicating the significance of understanding their environmental and health-related transformations (Y. Yim, Jiyoung Seo, Suil Kang, Joong-Hoon Ahn, H. Hur, 2008).
properties
IUPAC Name |
2-(6-methoxypyridin-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-11-8-3-2-7(4-5-9)6-10-8/h2-3,6H,4-5,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNLWLBAHWMOFBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90695929 | |
Record name | 2-(6-Methoxypyridin-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90695929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
154403-89-1 | |
Record name | 2-(6-Methoxypyridin-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90695929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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